3-methoxy-N-(3-methyl-4-(2-oxopiperidin-1-yl)phenyl)benzamide
Description
3-methoxy-N-(3-methyl-4-(2-oxopiperidin-1-yl)phenyl)benzamide, also known as MP-10, is a novel synthetic compound that has gained attention in the scientific community due to its potential as a therapeutic agent. MP-10 belongs to the class of compounds known as piperidine derivatives and has been shown to exhibit a range of biochemical and physiological effects.
Scientific Research Applications
Antioxidant Activity
Benzamides, including our compound of interest, have been investigated for their antioxidant properties. Researchers have assessed their ability to scavenge free radicals and chelate metal ions. Some synthesized benzamide compounds exhibit effective total antioxidant activity, making them potential candidates for combating oxidative stress .
Antibacterial Properties
In vitro studies have explored the antibacterial activity of benzamides against both gram-positive and gram-negative bacteria. By testing the synthesized compounds, researchers can identify potential candidates for novel antibacterial agents. These findings contribute to the field of antimicrobial research .
Drug Discovery
Benzamides have been widely used in drug discovery due to their diverse pharmacological activities. Their applications range from anti-tumor and anti-inflammatory effects to potential treatments for hyperactivity, hypercholesterolemia, and cancer. Researchers continue to explore novel benzamide derivatives for therapeutic purposes .
Industrial Applications
Beyond medicine, benzamides find applications in various industrial sectors. These include plastics, rubber, paper, and agriculture. Their structural versatility makes them valuable in synthetic intermediates and commercial drugs .
Natural Products and Proteins
Amide compounds, including benzamides, are prevalent in natural products, proteins, and synthetic intermediates. Their presence in potential biological molecules underscores their significance in diverse research areas .
Other Fields
Amide derivatives have also shown anti-platelet activity and are used in fields such as the rubber industry. Their multifaceted properties make them intriguing subjects for further investigation .
properties
IUPAC Name |
3-methoxy-N-[3-methyl-4-(2-oxopiperidin-1-yl)phenyl]benzamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N2O3/c1-14-12-16(9-10-18(14)22-11-4-3-8-19(22)23)21-20(24)15-6-5-7-17(13-15)25-2/h5-7,9-10,12-13H,3-4,8,11H2,1-2H3,(H,21,24) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AABOMXVLWDSEKV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)NC(=O)C2=CC(=CC=C2)OC)N3CCCCC3=O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-methoxy-N-[3-methyl-4-(2-oxopiperidin-1-yl)phenyl]benzamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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